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Compound of Interest

Compound Name: Tioxacin

Cat. No.: B1197314 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tioxacin is a bactericidal agent belonging to the quinolone class of antibiotics.[1]

[2] It is effective against a range of Gram-positive and Gram-negative bacteria, including strains

resistant to nalidixic acid and Pseudomonas aeruginosa.[1][3] The primary mechanism of

action for quinolone antibiotics is the inhibition of bacterial DNA gyrase (a type II

topoisomerase), an enzyme crucial for DNA replication, transcription, and repair.[4][5] Proper

preparation of sterile, accurate stock solutions is the first critical step for reliable and

reproducible results in various laboratory applications, such as antimicrobial susceptibility

testing, mechanism of action studies, and screening assays.

These application notes provide a detailed protocol for the preparation, storage, and quality

control of Tioxacin stock solutions for research use.

Tioxacin: Chemical and Physical Properties
A summary of the key chemical properties of Tioxacin is presented below. This data is

essential for accurate calculations when preparing stock solutions.
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Property Value Reference

CAS Number 34976-39-1 [1][3]

Molecular Formula C₁₄H₁₂N₂O₄S [3]

Molecular Weight 304.32 g/mol [1][3]

Appearance
To be determined (likely a solid

powder)
[3]

Purity
>98% (refer to Certificate of

Analysis)
[3]

Solubility

Specific solubility in common

lab solvents is not widely

published. It has been noted to

form a soluble complex with

aliphatic amines.[1][3] For

related quinolones, solubility is

often pH-dependent. For

example, Ofloxacin is sparingly

soluble at neutral pH but freely

soluble in acidic (pH 2-5) or

alkaline (pH >9) solutions.[6]

Mechanism of Action: Inhibition of Bacterial DNA
Gyrase
Tioxacin, as a quinolone antibiotic, is understood to target bacterial type II topoisomerases,

specifically DNA gyrase and Topoisomerase IV.[4] These enzymes are vital for managing DNA

supercoiling during replication. By inhibiting DNA gyrase, Tioxacin prevents the relaxation of

supercoiled DNA, which is a prerequisite for the initiation of replication and transcription. This

leads to a rapid cessation of DNA synthesis and ultimately results in bacterial cell death.
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Caption: Tioxacin's mechanism of action targeting bacterial DNA gyrase.

Protocol: Preparation of a 10 mg/mL Tioxacin Stock
Solution
This protocol outlines the steps to prepare a 10 mg/mL (1000x) stock solution. The final

working concentration in experiments is typically in the µg/mL range. Adjust the initial stock

concentration as needed based on experimental requirements and the compound's solubility.

Materials and Equipment
Tioxacin powder (purity >98%)

Dimethyl sulfoxide (DMSO), sterile

1 N Sodium Hydroxide (NaOH), sterile (optional, for enhancing solubility)

Pipettes and sterile, filtered pipette tips

Sterile 1.5 mL or 2.0 mL microcentrifuge tubes (light-blocking/amber preferred)

Analytical balance
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Vortex mixer

0.22 µm syringe filter (if not dissolving in a sterile solvent like DMSO)

Experimental Workflow for Stock Preparation
The overall workflow involves weighing the compound, dissolving it in a suitable solvent,

ensuring sterility, and aliquoting for storage.
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Caption: Workflow for preparing Tioxacin stock solution.
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Step-by-Step Procedure
Calculation: To prepare 1 mL of a 10 mg/mL stock solution, you will need 10 mg of Tioxacin
powder.

Molarity Calculation (Optional):

Concentration (mol/L) = (Weight (g) / Molecular Weight ( g/mol )) / Volume (L)

Molarity = (0.010 g / 304.32 g/mol ) / 0.001 L = 0.03286 M = 32.86 mM

Weighing: Carefully weigh 10 mg of Tioxacin powder using an analytical balance.

Dissolution:

Aseptically transfer the powder to a sterile conical tube.

Add 1 mL of sterile DMSO.

Close the tube tightly and vortex at room temperature until the powder is completely

dissolved. Visually inspect against a light source to ensure no solid particles remain.

Handling Insolubility (If necessary):

If Tioxacin does not fully dissolve in DMSO, gentle warming in a water bath (up to 37°C)

may be attempted.

Alternatively, as Tioxacin is an acidic compound, its solubility may increase at a higher

pH. Cautiously add sterile 1 N NaOH dropwise (e.g., 1-2 µL at a time), vortexing between

additions, until the compound dissolves. Be mindful that pH changes can affect compound

stability and its interaction in biological assays.

Sterilization:

If using DMSO or 70% ethanol as the solvent, filter sterilization is generally not required as

these solvents are inhibitory to microbial growth.[7]
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If the solvent is an aqueous buffer, the solution must be filter-sterilized using a 0.22 µm

syringe filter compatible with the solvent.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile,

light-blocking microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and preparation date.

Aliquoting prevents repeated freeze-thaw cycles which can degrade the compound.[7]

Storage and Stability
Proper storage is crucial to maintain the efficacy of the Tioxacin stock solution. General

guidelines for antibiotic stocks recommend the following conditions.

Condition Temperature Duration Notes

Short-Term 0 to 4°C Days to weeks Protect from light.[3]

Long-Term -20°C Months to years
Recommended for

stock solutions.[3]

Note: Always allow aliquots to thaw completely and equilibrate to room temperature before

opening the vial and using the solution.

Quality Control and Application
Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of

precipitation or color change. If observed, the aliquot should be discarded.

Functional Assay: The ultimate quality control is to test the solution in a functional assay

(e.g., determining the Minimum Inhibitory Concentration (MIC) against a known sensitive

bacterial strain) to confirm its biological activity.

Example: Diluting Stock for Use in Culture Media
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To use the stock solution, it is diluted to a final working concentration in the experimental

medium. The C1V1 = C2V2 formula is used for this calculation.

C1
Stock Concentration

(e.g., 10 mg/mL)

C1 * V1 = C2 * V2

V1
Volume of Stock to Add

(Unknown)

C2
Final Concentration

(e.g., 10 µg/mL)

V2
Final Volume of Media

(e.g., 100 mL)

V1 = (C2 * V2) / C1

C2 = 10 µg/mL = 0.01 mg/mL

V1 = (0.01 mg/mL * 100 mL) / 10 mg/mL
= 0.1 mL = 100 µL

Click to download full resolution via product page

Caption: Logical diagram for calculating dilutions from a stock solution.

Example Calculation: To prepare 100 mL of bacterial culture medium with a final Tioxacin
concentration of 10 µg/mL from a 10 mg/mL stock:

C1 = 10 mg/mL

C2 = 10 µg/mL = 0.01 mg/mL

V2 = 100 mL
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V1 = (0.01 mg/mL * 100 mL) / 10 mg/mL = 0.1 mL = 100 µL

Add 100 µL of the 10 mg/mL Tioxacin stock solution to 100 mL of sterile culture medium.

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Tioxacin powder and solutions.

Handle the chemical powder in a fume hood or a ventilated enclosure to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Tioxacin is for research use only and not for human or veterinary use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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